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Cat. No.: B1582345

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,4-Epoxy-1,4-
dihydronaphthalene, a bicyclic ether with significant applications in synthetic organic
chemistry. This document details the molecule's fundamental physicochemical properties,
provides an experimental protocol for a key reaction, and explores its reactivity. The molecular
weight of 1,4-Epoxy-1,4-dihydronaphthalene is a foundational piece of data for any
guantitative experimental work, determined to be 144.17 g/mol . This guide is intended to serve
as a valuable resource for researchers in organic synthesis and medicinal chemistry.

Core Molecular Properties

1,4-Epoxy-1,4-dihydronaphthalene, with the CAS number 573-57-9, is a white to yellow
crystalline solid at room temperature.[1] Its chemical formula is C10HsO.[2] The structure
consists of a naphthalene core with an oxygen bridge across the 1 and 4 positions. This
strained epoxide ring is key to its reactivity, particularly in cycloaddition reactions.

Physicochemical Data

A summary of the key quantitative data for 1,4-Epoxy-1,4-dihydronaphthalene is presented in
Table 1. This information is crucial for designing and executing experiments, as well as for the
purification and characterization of reaction products.
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Property Value Reference
Molecular Weight 144.17 g/mol [2]
Molecular Formula C10HsO [2]
CAS Number 573-57-9 [2]
Melting Point 54-56 °C [2][3]
Boiling Point 240.5 °C at 760 mmHg [2]
Density 1.207 g/cm3 [2]
Flash Point 93 °C [2]
Appearance White to almost white powder

or crystals
Purity (typical) >98.0% (GC)

Synthesis and Reactivity

1,4-Epoxy-1,4-dihydronaphthalene is a valuable intermediate in organic synthesis, primarily
utilized as a building block for more complex molecules. Its strained epoxy ring makes it an
excellent dienophile in Diels-Alder reactions and a substrate for various cycloaddition reactions.

Role in Cycloaddition Reactions

The double bonds within the bicyclic structure of 1,4-Epoxy-1,4-dihydronaphthalene exhibit
dienophilic properties, making the molecule a versatile reactant in cycloaddition reactions.[4][5]
It readily reacts with various dienes and dipolar compounds to form a range of adducts.[4][6]
For instance, its reaction with cyclooctatetraene at elevated temperatures yields multiple
complex products.[4][7] Similarly, it undergoes cycloaddition with cyclohexadiene and 7-
(methoxycarbonyl)cycloheptatriene.[5] These reactions are fundamental in constructing
polycyclic systems, which are scaffolds for many biologically active molecules.

Experimental Protocols

While detailed, step-by-step synthesis protocols for 1,4-Epoxy-1,4-dihydronaphthalene itself
are not readily available in the public domain, a general purification method is described.
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Purification of 1,4-Epoxy-1,4-dihydronaphthalene

A common procedure for the purification of 1,4-Epoxy-1,4-dihydronaphthalene involves the
following steps:

e Dissolution: The compound is dissolved in diethyl ether (Etz0).

e Washing: The ether solution is washed with water (H20) to remove any water-soluble
impurities.

e Drying: The organic layer is dried over anhydrous potassium carbonate (K2CO3).

« Filtration and Evaporation: The solution is filtered, and the solvent is evaporated under
reduced pressure.

o Recrystallization: The resulting residue is recrystallized from petroleum ether (boiling range
40-60 °C).

Final Drying: The purified crystals are dried under vacuum.[3]

Logical Workflow for Experimental Application

The general workflow for utilizing 1,4-Epoxy-1,4-dihydronaphthalene in a synthetic chemistry
setting, from starting material to final product analysis, is illustrated in the following diagram.
This logical progression ensures a systematic approach to research and development involving
this compound.
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General Experimental Workflow

Potential Biological Significance

While comprehensive studies on the biological activity of 1,4-Epoxy-1,4-dihydronaphthalene
are limited, its structural motifs are present in various biologically active molecules. Its
derivatives are of interest in medicinal chemistry. Further research is needed to fully elucidate
any potential signaling pathway modulation or therapeutic applications.

Conclusion

1,4-Epoxy-1,4-dihydronaphthalene is a versatile and reactive molecule with a well-defined
set of physicochemical properties. Its primary utility lies in its capacity to undergo cycloaddition
reactions, providing a robust platform for the synthesis of complex polycyclic structures. This
guide has summarized the core data of this compound and provided a logical framework for its
experimental application, which will be of significant benefit to researchers in the fields of
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organic synthesis and drug discovery. Further investigations into its biological activity are
warranted to explore its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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